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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596059

Disclaimer: The compound "Enhydrin chlorohydrin” (CAS 38230-99-8) is listed by some
chemical suppliers but lacks comprehensive public data regarding its health and safety,
toxicology, and biological effects.[1][2][3][4] In contrast, "Enhydrin" is a well-characterized
sesquiterpene lactone natural product with noted biological activities, including antiparasitic
effects, but is structurally distinct from chlorohydrins.[5][6][7][8][9]

Given the scarcity of information on Enhydrin chlorohydrin and the significant hazards
associated with the chlorohydrin chemical class, this guide will focus on the well-documented
and highly toxic compound Ethylene Chlorohydrin (2-Chloroethanol, CAS 107-07-3).[10][11]
[12] This information is provided to serve as a comprehensive safety reference for researchers,
scientists, and drug development professionals working with similar compounds. It is crucial to
handle all chlorohydrins with extreme caution.

Executive Summary

Ethylene chlorohydrin is a volatile, colorless liquid that is highly toxic and readily absorbed
through the skin, inhalation, and ingestion.[11][13] It poses a severe risk of acute toxicity,
including metabolic acidosis, respiratory failure, and damage to the central nervous system,
liver, and kidneys.[14][15][16][17] This document provides a detailed overview of its
toxicological profile, exposure limits, handling procedures, and emergency protocols. All
guantitative data is summarized in tables for clarity, and experimental workflows are visualized
using diagrams.
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Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Ethylene Chlorohydrin.

Table 1: Physicochemical Properties of Ethylene Chlorohydrin

Property Value Reference

CAS Number 107-07-3 [18][19]

Molecular Formula C2H5CIO [19]

Molecular Weight 80.51 g/mol [11][20]

Appearance Colorléss liquid with a faint, [18][20]
ether-like odor

Boiling Point 129-130 °C (264.2-266 °F) [19]

Melting Point -63 °C (-81.4 °F)

Flash Point 55 °C (131 °F)

Specific Gravity 1.200 [21]

Vapor Pressure 5 mmHg @ 20°C [20]

Vapor Density 2.78 (Air=1) [11][22]

Water Solubility Miscible [19][20]

Autoignition Temp. 425 °C (797 °F)

Explosive Limits LEL: 4.9%, UEL: 15.9% [20]

Table 2: Acute Toxicity Data for Ethylene Chlorohydrin
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Endpoint Species Route Value Reference
LD50 Rat Oral 71 mg/kg
LD50 Rat Oral 72 mg/kg [23]
LD50 Rat Oral 89 mg/kg [15]
LD50 Rat Oral 95 mg/kg [24]
LD50 Mouse Oral 81 mg/kg [10]
LD50 Guinea Pig Oral 110 mg/kg [10]
LD50 Rabbit Dermal 67 mg/kg [25]
LC50 Rat Inhalation 290 mg/m® (88 [18]
ppm)
LC50 Rat Inhalation 0-11 mg/L/dn (37 [25]
ppm)
Table 3: Occupational Exposure Limits for Ethylene Chlorohydrin
Organization Limit Type Value Notes
OSHA PEL TWA 5 ppm (16 mg/m3) Skin
NIOSH REL Ceiling 1 ppm (3 mg/m3) Skin
ACGIH TLV Ceiling 1 ppm (3.3 mg/m3) Skin
Immediately
NIOSH IDLH IDLH 7 ppm Dangerous to Life or

Health

References:[17][18][20][21][22][23][26] TWA: Time-Weighted Average; PEL: Permissible
Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; C: Ceiling;

IDLH: Immediately Dangerous to Life or Health.

Experimental Protocols
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Detailed methodologies for assessing the toxicity of a compound like ethylene chlorohydrin are
critical for ensuring safety and data reliability. The following are generalized protocols based on
standard toxicological studies.

Acute Oral Toxicity Study (LD50)

This protocol is based on the principles outlined in studies such as those by Smyth et al.
(1941).[19]

» Animal Model: Wistar rats, typically 8-12 weeks old, are used. Animals are acclimatized for at
least 5 days before the study.

o Dosage Preparation: Ethylene chlorohydrin is diluted in a suitable vehicle (e.g., corn oil or
distilled water) to achieve the desired concentrations.

o Administration: A single dose is administered to fasted animals via oral gavage. A control
group receives the vehicle only. Multiple dose groups are used to establish a dose-response
curve.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors,
lethargy, respiratory distress), and changes in body weight for at least 14 days.

o Data Analysis: The LD50 value is calculated using statistical methods, such as probit
analysis.

o Necropsy: A gross necropsy is performed on all animals at the end of the study to identify
any target organ toxicity.

Acute Dermal Toxicity Study (LD50)

e Animal Model: New Zealand White rabbits are commonly used. The fur on the dorsal area is
clipped 24 hours before the application.

o Application: A specified dose of the undiluted or diluted compound is applied uniformly over a
shaved area of the skin (at least 10% of the body surface). The area is then covered with a
porous gauze dressing.

e Exposure: The substance is kept in contact with the skin for a 24-hour period.
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o Observation: After 24 hours, the dressing is removed, and the skin is wiped to remove any
remaining test substance. Animals are observed for mortality and signs of toxicity for 14
days.

o Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity Study (LC50)

e Animal Model: Rats are placed in whole-body or nose-only inhalation chambers.

o Atmosphere Generation: A dynamic inhalation exposure system is used to generate a vapor
atmosphere of ethylene chlorohydrin at various concentrations. The chamber concentration
is monitored analytically throughout the exposure.

o Exposure: Animals are exposed to the test atmosphere for a fixed period, typically 4 hours.

o Observation: Following exposure, animals are returned to their cages and observed for 14
days for signs of toxicity and mortality.

o Data Analysis: The LC50, the concentration causing mortality in 50% of the animals, is
calculated.

Mandatory Visualizations
Experimental Workflow for Acute Toxicity Testing

The following diagram illustrates a generalized workflow for conducting acute toxicity studies.
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Caption: Generalized workflow for in vivo acute toxicity assessment.
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Conceptual Signaling Pathway of Cellular Toxicity

Ethylene chlorohydrin is known to be metabolized to chloroacetaldehyde, a reactive aldehyde
that can cause cellular damage. This diagram illustrates a conceptual pathway of toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA36636&PLANT=d__ALF
https://www.dnacih.com/niosh/nioshdbs/npg/NPGD0268.HTM
https://www.benchchem.com/product/b15596059#health-and-safety-information-for-enhydrin-chlorohydrin
https://www.benchchem.com/product/b15596059#health-and-safety-information-for-enhydrin-chlorohydrin
https://www.benchchem.com/product/b15596059#health-and-safety-information-for-enhydrin-chlorohydrin
https://www.benchchem.com/product/b15596059#health-and-safety-information-for-enhydrin-chlorohydrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596059?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

